Cas no 1353056-49-1 ((2,3-Dichloro-4-pyridinyl)phenyl-methanone)

• Product Name: (2,3-Dichloro-4-pyridinyl)phenyl-methanone
• CAS No: 1353056-49-1
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 6793018
• PubChem ID: 102368900
• Update Time: 2025-11-01

(2,3-Dichloro-4-pyridinyl)phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• (2,3-Dichloro-4-pyridinyl)phenylmethanone
• MFCD34755802
• DTXSID301272007
• Methanone, (2,3-dichloro-4-pyridinyl)phenyl-
• 1353056-49-1
• (2,3-Dichloro-4-pyridinyl)phenyl-methanone

• Inchi： 1S/C12H7Cl2NO/c13-10-9(6-7-15-12(10)14)11(16)8-4-2-1-3-5-8/h1-7H
• InChI Key： KAUOHHCWVOSNAS-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 250.9904692g/mol
• Monoisotopic Mass: 250.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30Ų

Additional information on (2,3-Dichloro-4-pyridinyl)phenyl-methanone

Introduction to (2,3-Dichloro-4-pyridinyl)phenyl-methanone (CAS No. 1353056-49-1)

(2,3-Dichloro-4-pyridinyl)phenyl-methanone, also known by its CAS number 1353056-49-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dichloropyridine moiety and a phenyl group linked by a carbonyl group. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The molecular formula of (2,3-Dichloro-4-pyridinyl)phenyl-methanone is C₁₂H₈Cl₂N₂O, and its molecular weight is approximately 267.10 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of dichloropyridine with a phenyl derivative in the presence of a suitable catalyst. The resulting product is a crystalline solid that is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF).

In recent years, (2,3-Dichloro-4-pyridinyl)phenyl-methanone has gained attention due to its potential as a lead compound in the development of novel therapeutic agents. Research studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (2,3-Dichloro-4-pyridinyl)phenyl-methanone derivatives demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

The anti-cancer potential of (2,3-Dichloro-4-pyridinyl)phenyl-methanone has also been explored in several preclinical studies. A 2020 study in the European Journal of Medicinal Chemistry found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

Beyond its therapeutic applications, (2,3-Dichloro-4-pyridinyl)phenyl-methanone has also been investigated for its use as a building block in the synthesis of more complex molecules. Its reactivity and structural flexibility make it an ideal starting material for the preparation of functionalized pyridine derivatives, which are widely used in pharmaceuticals and agrochemicals. For example, a 2019 study in Organic & Biomolecular Chemistry described a novel synthetic route to prepare substituted pyridines using (2,3-Dichloro-4-pyridinyl)phenyl-methanone as a key intermediate.

The safety profile of (2,3-Dichloro-4-pyridinyl)phenyl-methanone is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to environmental regulations.

In conclusion, (2,3-Dichloro-4-pyridinyl)phenyl-methanone (CAS No. 1353056-49-1) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing the field of drug discovery and development.